Cas no 521973-73-9 (Acetamide, 2,2-dichloro-N-methoxy-N-methyl-)

Acetamide, 2,2-dichloro-N-methoxy-N-methyl- structure
521973-73-9 structure
Product Name:Acetamide, 2,2-dichloro-N-methoxy-N-methyl-
CAS No:521973-73-9
MF:C4H7Cl2NO2
MW:172.009879350662
CID:4018789
PubChem ID:57526993
Update Time:2025-04-22

Acetamide, 2,2-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2-dichloro-N-methoxy-N-methyl-
    • 2,2-dichloro-N-methoxy-N-methylacetamide
    • KLKJZFDQACQDQK-UHFFFAOYSA-N
    • AKOS026706147
    • SCHEMBL4014848
    • 521973-73-9
    • F1903-0366
    • Inchi: 1S/C4H7Cl2NO2/c1-7(9-2)4(8)3(5)6/h3H,1-2H3
    • InChI Key: KLKJZFDQACQDQK-UHFFFAOYSA-N
    • SMILES: C(N(OC)C)(=O)C(Cl)Cl

Computed Properties

  • Exact Mass: 170.9853839Da
  • Monoisotopic Mass: 170.9853839Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų
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